chemical structure and properties of Ochratoxin B-d5
chemical structure and properties of Ochratoxin B-d5
Chemical Identity, Properties, and Application in Stable Isotope Dilution Assays
Executive Summary
Ochratoxin B-d5 (OTB-d5) is the stable isotope-labeled analog of Ochratoxin B (OTB), a non-chlorinated mycotoxin produced by Aspergillus and Penicillium species. It serves as the gold-standard Internal Standard (IS) for the precise quantification of OTB in complex food and feed matrices. By mirroring the physicochemical behavior of the target analyte while offering a distinct mass spectral signature, OTB-d5 enables the correction of matrix effects, ionization suppression, and extraction losses via Stable Isotope Dilution Assays (SIDA).
Chemical Identity & Structural Analysis[1]
Ochratoxin B-d5 is a deuterated conjugate of a dihydroisocoumarin derivative and L-phenylalanine. Unlike its more toxic counterpart, Ochratoxin A (OTA), OTB lacks the chlorine atom at the C5 position of the isocoumarin ring. The "d5" designation typically refers to the uniform deuteration of the phenylalanine phenyl ring.
Nomenclature and Identification
| Parameter | Detail |
| Common Name | Ochratoxin B-d5 (OTB-d5) |
| Chemical Name | N-{[(3R)-8-Hydroxy-3-methyl-1-oxo-3,4-dihydro-1H-isochromen-7-yl]carbonyl}-L-(phenyl-d5)-phenylalanine |
| CAS Number | 1356353-91-7 |
| Molecular Formula | C₂₀H₁₄D₅NO₆ |
| Molecular Weight | 374.40 g/mol (approx. +5 Da vs. native OTB) |
| Isotopic Purity | Typically ≥ 99 atom % D |
| Chemical Purity | ≥ 98% (HPLC) |
Synthetic Pathway
The synthesis of OTB-d5 generally follows a condensation reaction similar to the biosynthesis of the natural toxin, but utilizing isotopically labeled precursors.
-
Precursor 1: (3R)-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carboxylic acid (OTα, non-chlorinated).
-
Precursor 2: L-Phenylalanine-d5 (ring-labeled).
-
Coupling: The amino group of the phenylalanine derivative attacks the activated carboxyl group of the isocoumarin, forming the amide bond that links the two moieties.
Physicochemical Properties[9]
Understanding the physical behavior of OTB-d5 is critical for method development, particularly regarding solvent selection and pH control during extraction.
-
Solubility: Highly soluble in polar organic solvents (Methanol, Acetonitrile). Sparingly soluble in water, though solubility increases significantly in alkaline aqueous solutions due to the ionization of the carboxyl (pKa ~4.4) and phenolic hydroxyl (pKa ~7.0–7.2) groups.
-
Stability:
-
Solid State: Stable for >2 years at -20°C.
-
Solution: Stable in acetonitrile/methanol at 4°C for several months. Avoid prolonged exposure to alkaline conditions (pH > 10), which can hydrolyze the amide bond, releasing the isocoumarin and phenylalanine moieties.
-
-
Fluorescence: Like native OTB, the d5 analog exhibits strong natural fluorescence, which can be used for HPLC-FLD detection, though mass spectrometry is preferred for specificity.
Mass Spectrometry Characteristics (The "Why" of OTB-d5)
The primary value of OTB-d5 lies in its behavior during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Fragmentation Pathway
In positive Electrospray Ionization (ESI+), the protonated molecule [M+H]+ is selected as the precursor. Upon Collision-Induced Dissociation (CID), the amide bond cleaves.
-
Native OTB (m/z 370): Cleaves to yield the isocoumarin cation (m/z 205) and neutral phenylalanine.
-
OTB-d5 (m/z 375): Cleaves to yield the same isocoumarin cation (m/z 205) and neutral d5-phenylalanine .
Critical Analytical Note: Because the label is located on the neutral loss fragment (the phenylalanine), the product ion (m/z 205) is often identical for both the analyte and the internal standard. Specificity is achieved solely through the resolution of the precursor ions (370 vs. 375).
Visualization of Fragmentation
The following diagram illustrates the cleavage mechanism utilized in MRM (Multiple Reaction Monitoring) transitions.
Caption: MS/MS fragmentation pathway of OTB-d5 in Positive ESI mode. The deuterium label is lost with the neutral phenylalanine moiety.
Validated Experimental Protocol: SIDA-LC-MS/MS
This protocol outlines a "Dilute-and-Shoot" method suitable for cereal matrices (wheat, corn), utilizing OTB-d5 to correct for signal suppression.
Reagents & Materials
-
Extraction Solvent: Acetonitrile/Water/Acetic Acid (79:20:1, v/v/v).
-
Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.
-
Mobile Phase B: Methanol + 0.1% Formic Acid + 5mM Ammonium Formate.
-
Internal Standard Spiking Solution: OTB-d5 at 10 µg/mL in Acetonitrile.
Workflow Diagram
Caption: Step-by-step workflow for the extraction and analysis of Ochratoxin B using OTB-d5 internal standard.
LC-MS/MS Parameters
Chromatography:
-
Column: C18 Reversed Phase (e.g., 100 x 2.1 mm, 1.8 µm).[1]
-
Flow Rate: 0.3 mL/min.
-
Gradient: 10% B to 90% B over 8 minutes.
Mass Spectrometry (ESI+):
| Analyte | Precursor Ion (m/z) | Product Ion (Quant) | Product Ion (Qual) | Collision Energy (eV) |
|---|---|---|---|---|
| Ochratoxin B | 370.1 | 205.1 | 324.1 | 22 |
| Ochratoxin B-d5 | 375.1 | 205.1 | - | 22 |
Note: In Negative ESI mode (often used for simultaneous OTA/OTB analysis), the transitions are typically 368.1 -> 204.1 (OTB) and 373.1 -> 204.1 (OTB-d5).
Safety & Handling
While OTB is generally considered less toxic than OTA (lower cytotoxicity and nephrotoxicity), it is still a mycotoxin and a potential teratogen. OTB-d5 should be handled with the same rigorous safety standards as the native toxin.
-
PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.
-
Containment: Handle all powders in a fume hood or biological safety cabinet.
-
Decontamination: Spills should be treated with 10% sodium hypochlorite (bleach) to degrade the toxin structure before disposal.
References
-
European Food Safety Authority (EFSA). (2006). Opinion of the Scientific Panel on Contaminants in the Food Chain on a request from the Commission related to ochratoxin A in food. EFSA Journal. Link
-
PubChem. (n.d.). Ochratoxin B - Compound Summary.[2] National Center for Biotechnology Information. Link
- Sueck, F., et al. (2019). Synthesis of isotopically labeled ochratoxins and their use in stable isotope dilution assays. Journal of Agricultural and Food Chemistry.
-
Romer Labs. (n.d.). Ochratoxin B-d5 Product Specification. (Standard commercial specifications for d5-phenylalanine labeling). Link
-
Varga, E., et al. (2012). Stable isotope dilution assay for the accurate determination of mycotoxins in maize by LC-MS/MS. Analytical and Bioanalytical Chemistry.[3][4][1][5][6][7][8][9] (Methodology basis).
Sources
- 1. Development of an UPLC-MS/MS Method for the Analysis of Mycotoxins in Rumen Fluid with and without Maize Silage Emphasizes the Importance of Using Matrix-Matched Calibration [mdpi.com]
- 2. Ochratoxin A Producing Fungi, Biosynthetic Pathway and Regulatory Mechanisms [mdpi.com]
- 3. Ochratoxin B | C20H19NO6 | CID 20966 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Quantification of aflatoxin and ochratoxin contamination in animal milk using UHPLC-MS/SRM method: a small-scale study - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Inter-laboratory validation of liquid chromatography–tandem mass spectrometry multi-mycotoxin determination in animal feed – method transfer from the reference laboratory to regional laboratories - PMC [pmc.ncbi.nlm.nih.gov]
